(E)-3-(2-Fluorophenyl)-2-methyl-N-(2-(1-methyl-pyrrolidin-2-yl)ethyl)prop-2-en-1-amine
Overview
Description
(E)-3-(2-Fluorophenyl)-2-methyl-N-(2-(1-methyl-pyrrolidin-2-yl)ethyl)prop-2-en-1-amine is a useful research compound. Its molecular formula is C17H25FN2 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Aromatic Amines (HAAs) in Food Safety
- Carcinogenic Properties : HAAs, generated primarily in meat products during thermal processing, have been identified as probable carcinogenic substances. Their formation, analysis, mitigation, and metabolism are crucial for understanding their biological effects and implications for human health (Chen et al., 2020).
Amine-functionalized Sorbents for Environmental Applications
- PFAS Removal : Amine-containing sorbents have shown promise in removing Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) from water. The efficacy of these sorbents relies on electrostatic interactions, hydrophobic interactions, and sorbent morphology, highlighting their potential in water treatment technologies (Ateia et al., 2019).
Pyrrolidine-based Compounds in Drug Discovery
- Biological Activity and Structural Diversity : Pyrrolidine, a five-membered ring structure, is frequently utilized in medicinal chemistry to develop treatments for human diseases. The diversity and stereochemistry of pyrrolidine-based compounds contribute significantly to their biological activity, offering a versatile scaffold for novel biologically active compounds (Li Petri et al., 2021).
Mechanism of Action
Target of Action
The primary target of this compound is the CXCR7 receptor . The CXCR7 receptor, also known as C-X-C motif chemokine receptor 7, is a G-protein coupled receptor that plays a crucial role in various biological processes, including immune response, cell migration, and angiogenesis.
Mode of Action
The compound acts as a highly potent agonist of the CXCR7 receptor . It binds to the receptor and induces the recruitment of β-arrestin2 . This binding and subsequent recruitment lead to the internalization of the receptor .
Pharmacokinetics
It’s known that the compound is soluble in water , which could potentially influence its bioavailability and distribution in the body.
Properties
IUPAC Name |
3-(2-fluorophenyl)-2-methyl-N-[2-(1-methylpyrrolidin-2-yl)ethyl]prop-2-en-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25FN2/c1-14(12-15-6-3-4-8-17(15)18)13-19-10-9-16-7-5-11-20(16)2/h3-4,6,8,12,16,19H,5,7,9-11,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPOIECCDFNHLND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC=CC=C1F)CNCCC2CCCN2C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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